Cas no 58130-93-1 (3,4-epithiobutanenitrile)
3,4-epithiobutanenitrile structure
Product Name:3,4-epithiobutanenitrile
3,4-epithiobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,4-epithiobutanenitrile
- 2-(thiiran-2-yl)acetonitrile
- 1-Cyano-2,3-epithiopropane
- Thiiraneacetonitrile
- CHEBI:183064
- 58130-93-1
- 76786-80-6
- Thiirane-2-acetonitrile
- Thiiraneacetonitrile, 9CI
- (Cyanomethyl)thiirane
- BKIZJNMVTRYGSW-UHFFFAOYSA-N
- (Thiiran-2-yl)acetonitrile
- Thiiraneacetonitrile, (+-)-
- (+-)-Thiiraneacetonitrile
- DTXSID20973702
- DB-252057
-
- Inchi: 1S/C4H5NS/c5-2-1-4-3-6-4/h4H,1,3H2
- InChI Key: BKIZJNMVTRYGSW-UHFFFAOYSA-N
- SMILES: S1CC1CC#N
Computed Properties
- Exact Mass: 99.01435
- Monoisotopic Mass: 99.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 91
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- Density: 1.184g/cm3
- Boiling Point: 242.6ºC at 760 mmHg
- Flash Point: 100.5ºC
- Refractive Index: 1.549
- PSA: 23.79
- LogP: 1.01548
3,4-epithiobutanenitrile Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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